Cas no 1506856-82-1 (1-(cyanomethyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1506856-82-1
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 5578278
• PubChem ID: 83479526
• Update Time: 2025-06-27

1-(cyanomethyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-(cyanomethyl)-
• 1-(Cyanomethyl)-1h-imidazole-4-carboxylic Acid
• 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C6H5N3O2/c7-1-2-9-3-5(6(10)11)8-4-9/h3-4H,2H2,(H,10,11)
• InChI Key： MEVIGIBYSNEYCL-UHFFFAOYSA-N
• SMILES： C1N(CC#N)C=C(C(O)=O)N=1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 510.0±30.0 °C(Predicted)
• pka: 1.38±0.10(Predicted)

Additional information on 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid

Introduction to 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1506856-82-1)

1-(cyanomethyl)-1H-imidazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1506856-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazole class, a heterocyclic structure known for its broad range of biological activities. The presence of both a cyano and a carboxylic acid functional group in its molecular framework makes it a versatile intermediate for the synthesis of various pharmacologically relevant derivatives.

The structural motif of 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid consists of a five-membered ring containing two nitrogen atoms, with a cyano group (-CN) attached to the methyl carbon at the 1-position and a carboxylic acid group (-COOH) at the 4-position. This unique arrangement imparts distinct chemical properties that make it valuable in synthetic chemistry. The cyano group can participate in nucleophilic addition reactions, while the carboxylic acid moiety allows for further functionalization via esterification, amidation, or salt formation, enabling the creation of complex molecular architectures.

In recent years, there has been growing interest in imidazole derivatives due to their demonstrated efficacy as bioactive molecules. 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid has been explored as a key building block in the development of novel therapeutic agents. Its imidazole core is structurally similar to several known bioactive compounds, including antiviral, antibacterial, and anticancer agents. The ability to modify both the cyano and carboxylic acid functionalities provides chemists with ample opportunities to tailor the compound’s properties for specific biological targets.

One of the most compelling aspects of 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid is its potential in drug discovery. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. The cyano group can be further transformed into other functional groups, such as amides or ureas, which are common pharmacophores in drug molecules.

The pharmaceutical industry has been particularly interested in exploring 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid for its role in developing treatments for neurological disorders. Imidazole derivatives have shown promise in modulating neurotransmitter systems, and modifications to this compound have led to compounds with potential applications in managing conditions such as epilepsy and neurodegenerative diseases. The carboxylic acid group offers a handle for conjugation with other bioactive molecules or biomarkers, facilitating targeted drug delivery systems.

Furthermore, 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid has found utility in material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions makes it useful in catalysis and as a ligand in metal-organic frameworks (MOFs). These frameworks have applications ranging from gas storage and separation to sensing and catalytic transformations.

Recent advancements in computational chemistry have also highlighted the importance of 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid as a scaffold for virtual screening campaigns. High-throughput docking studies have identified novel analogs with improved pharmacokinetic profiles and reduced toxicity. This computational approach has accelerated the discovery process by allowing researchers to predict the binding interactions of potential drug candidates before synthesizing them.

The synthesis of 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyanation reactions followed by carboxylation at the 4-position of the imidazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1506856-82-1) represents a valuable asset in modern chemical synthesis and drug development. Its unique structural features and functional groups provide chemists with numerous possibilities for designing innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in pharmaceuticals and beyond is expected to grow further.